molecular formula C14H23N3O B8285285 3-(3-Amino-2-piperidin-1-yl-phenylamino)-propan-1-ol

3-(3-Amino-2-piperidin-1-yl-phenylamino)-propan-1-ol

Cat. No. B8285285
M. Wt: 249.35 g/mol
InChI Key: HMHCWMXNFBXJNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Amino-2-piperidin-1-yl-phenylamino)-propan-1-ol is a useful research compound. Its molecular formula is C14H23N3O and its molecular weight is 249.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Amino-2-piperidin-1-yl-phenylamino)-propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Amino-2-piperidin-1-yl-phenylamino)-propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3-Amino-2-piperidin-1-yl-phenylamino)-propan-1-ol

Molecular Formula

C14H23N3O

Molecular Weight

249.35 g/mol

IUPAC Name

3-(3-amino-2-piperidin-1-ylanilino)propan-1-ol

InChI

InChI=1S/C14H23N3O/c15-12-6-4-7-13(16-8-5-11-18)14(12)17-9-2-1-3-10-17/h4,6-7,16,18H,1-3,5,8-11,15H2

InChI Key

HMHCWMXNFBXJNZ-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=C(C=CC=C2NCCCO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-piperidin-1-yl-benzene-1,3-diamine (300 mg, 1.57 mmol) in N,N-dimethylformamide (4 mL) was added sodium hydride (60% suspension in mineral oil, 63 mg, 1.57 mmol) followed by 3-bromo-1-propanol (0.14 mL, 1.57 mmol) and the reaction mixture was stirred at 60° C. overnight. The resulting mixture was then extracted with ethyl acetate (150 mL) and the organic layer was washed twice with water (80 mL) and once with brine (80 mL), dried over anhydrous sodium sulfate, filtered and evaporated under reduced pressure. The crude residue was purified by flash chromatography (hexane/EtOAc, 60/40) to give 22 mg of 3-(3-amino-2-piperidin-1-yl-phenylamino)-propan-1-ol.
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
63 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0.14 mL
Type
reactant
Reaction Step Two

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